![molecular formula C15H12FN3O3S2 B2573946 4-(Benzo[c][1,2,5]thiadiazol-4-ylsulfonyl)-7-fluoro-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine CAS No. 2034204-62-9](/img/structure/B2573946.png)
4-(Benzo[c][1,2,5]thiadiazol-4-ylsulfonyl)-7-fluoro-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine
Description
4-(Benzo[c][1,2,5]thiadiazol-4-ylsulfonyl)-7-fluoro-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine is a useful research compound. Its molecular formula is C15H12FN3O3S2 and its molecular weight is 365.4. The purity is usually 95%.
BenchChem offers high-quality 4-(Benzo[c][1,2,5]thiadiazol-4-ylsulfonyl)-7-fluoro-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(Benzo[c][1,2,5]thiadiazol-4-ylsulfonyl)-7-fluoro-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Photovoltaics and Organic Solar Cells
The benzo[c][1,2,5]thiadiazole (BTZ) motif, present in our compound, serves as a potent electron acceptor. Researchers have explored its use in organic photovoltaics (OPVs) due to its strong electron-accepting properties. By incorporating BTZ-based compounds into OPV devices, scientists aim to enhance light absorption, charge separation, and overall efficiency .
Fluorescent Sensors
The BTZ group has also found applications as fluorescent sensors. These sensors can detect specific analytes or environmental changes. For instance, BTZ-based probes have been used for imaging lipid droplets, mitochondria, and plasma membranes . Their unique electronic properties make them valuable tools for visualizing cellular processes.
Photocatalysis
While BTZ-containing metal-organic frameworks (MOFs) and covalent organic frameworks (COFs) have been studied for photocatalytic applications, our compound represents a new avenue. Researchers have synthesized a library of D–A compounds based on the BTZ group and systematically modified their optoelectronic and photophysical properties. These compounds were then validated as visible-light organophotocatalysts .
Traceless Reactions Using Light
Anthropogenic climate change and resource depletion have led to interest in sustainable chemistry. Photoredox catalysis, which uses light as a “traceless” reagent, offers an eco-friendly alternative. While precious metal-based photoredox catalysts are effective, their environmental impact raises concerns. Organophotocatalysts, including BTZ derivatives, provide a greener solution by harnessing light for chemical transformations .
Materials Science and Nanotechnology
Given its electron-accepting properties, our compound might find applications in materials science. For instance, it could serve as a building block for designing functional materials, such as conductive polymers or semiconductors. Additionally, its incorporation into nanosheets or other nanostructures could yield interesting properties .
properties
IUPAC Name |
4-(2,1,3-benzothiadiazol-4-ylsulfonyl)-7-fluoro-3,5-dihydro-2H-1,4-benzoxazepine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12FN3O3S2/c16-11-4-5-13-10(8-11)9-19(6-7-22-13)24(20,21)14-3-1-2-12-15(14)18-23-17-12/h1-5,8H,6-7,9H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KOXGGVZMNYYRFC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(CN1S(=O)(=O)C3=CC=CC4=NSN=C43)C=C(C=C2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12FN3O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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